Cas no 3019-19-0 (Benzene,[(1,1-dimethylethyl)thio]-)

• Product Name: Benzene,[(1,1-dimethylethyl)thio]-
• CAS No: 3019-19-0
• MF: C₁₀H₁₄S
• MW: 166.283161640167
• MDL: MFCD00092275
• CID: 308519
• PubChem ID: 137798
• Update Time: 2025-11-03

Benzene,[(1,1-dimethylethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzene,[(1,1-dimethylethyl)thio]-
• ((1,1-dimethylethyl)thio)-Benzene
• Phenyl tert-butyl sulfide
• Sulfide, tert-butyl phenyl
• tert-Butyl Phenyl sulfide
• AKOS006243103
• 3019-19-0
• tert-butylsulfanylbenzene
• InChI=1/C10H14S/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H
• Benzene, [(1,1-dimethylethyl)thio]-
• (tert-Butylsulfanyl)benzene #
• t-butyl phenyl sulfide
• Benzene, ((1,1-dimethylethyl)thio)-
• t-butylthiobenzene
• SCHEMBL575613
• DTXSID30184261

• MDL： MFCD00092275
• Inchi： 1S/C10H14S/c1-10(2,3)11-9-7-5-4-6-8-9/h4-8H,1-3H3
• InChI Key： VEUCZKAZCRSEMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C)(C)C

Computed Properties

• Exact Mass: 166.08172
• Monoisotopic Mass: 166.081621
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.3

Experimental Properties

• Density: 0.97
• Boiling Point: 229°Cat760mmHg
• Flash Point: 91°C
• Refractive Index: 1.538
• PSA: 0